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Cat. No.: B1226580

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium monoperoxyphthalate hexahydrate (MMPP), a white, crystalline powder, is a

versatile and stable oxidizing agent with significant applications across organic synthesis,

disinfection, and industrial bleaching.[1][2] Its efficacy as a mild oxidant, coupled with its water

solubility and enhanced safety profile compared to other peroxy acids like meta-

chloroperoxybenzoic acid (m-CPBA), has made it an attractive reagent in both laboratory and

large-scale chemical processes.[3][4] This technical guide provides a comprehensive

exploration of the molecular structure of MMPP, its synthesis, and its functional implications in

various scientific domains.
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Commercially available at approximately 80% purity, MMPP is prized for its stability and is not

shock-sensitive, allowing for safe handling under aqueous conditions and across a wide range

of functional groups.[1] It has a molecular formula of C₁₆H₂₂MgO₁₆ and a molecular weight of

494.6 g/mol .[1][5] The compound decomposes at around 93 °C without melting.[1]

Property Value Source

Molecular Formula C₁₆H₂₂MgO₁₆ [1][5]

Molecular Weight 494.6 g/mol [1][5]

Appearance White, crystalline powder [1]

Decomposition Temperature ~93 °C [1]

Solubility Water-soluble [1]

Elucidation of Molecular Structure
While a definitive single-crystal X-ray diffraction study providing precise bond lengths and

angles for magnesium monoperoxyphthalate hexahydrate is not readily available in the

public domain, its molecular structure can be inferred from its chemical formula, spectroscopic

data, and the known coordination chemistry of magnesium. The structure consists of a central

magnesium cation (Mg²⁺) coordinated to two monoperoxyphthalate anions and six molecules

of water of hydration.

A proposed coordination environment is depicted below:

Caption: Proposed coordination of the Mg²⁺ ion with two monoperoxyphthalate anions and six

water molecules.

Synthesis of Magnesium Monoperoxyphthalate
Hexahydrate
The synthesis of MMPP involves the reaction of phthalic anhydride with hydrogen peroxide in

the presence of magnesium oxide. This process is typically carried out in a slurry.

Experimental Protocol:
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Reaction Setup: In a reaction vessel, combine 50 mL of water and 50 mL of ethyl acetate.

Cooling: Lower the temperature of the solution to 10 °C.

Addition of Reactants: While maintaining the temperature and with vigorous stirring,

introduce particulate phthalic anhydride and magnesium oxide to form a slurry.

Reaction: Allow the reaction to proceed, which results in the formation of magnesium

bis(monoperoxyphthalate) hexahydrate.

Start Mix Water and
Ethyl Acetate Cool to 10 °C Add Phthalic Anhydride

and Magnesium Oxide
Vigorous Stirring

to form Slurry
MMPP Hexahydrate

Formation

Click to download full resolution via product page

Caption: Workflow for the synthesis of Magnesium Monoperoxyphthalate Hexahydrate.

Applications in Scientific Research and
Development
Organic Synthesis
MMPP is a highly effective oxidizing agent for a variety of transformations in organic synthesis.

Its utility stems from its stability, safety, and the straightforward removal of its water-soluble

byproduct, magnesium phthalate.[3]

Key applications include:

Epoxidation of Alkenes: The conversion of carbon-carbon double bonds to epoxides.[3]

Baeyer-Villiger Oxidation: The oxidation of ketones to esters or lactones.[3]

Oxidation of Sulfides: The selective oxidation of sulfides to either sulfoxides (using one

equivalent of MMPP) or sulfones (using two or more equivalents).[3]
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Oxidation of Selenides: A mild and efficient method for the direct oxidation of selenides to

selenones.[6]

Antimicrobial Properties
MMPP exhibits broad-spectrum antimicrobial activity. A 2% (w/w) solution can rapidly kill yeasts

and vegetative bacteria and inactivate bacterial endospores.[4] Its biocidal activity is enhanced

under mildly acidic conditions and is retained in the presence of organic contaminants or hard

water.[4] The combination of MMPP with propan-2-ol significantly increases its sporicidal

action, making such mixtures suitable for use as liquid chemical sterilants.[4]

A study highlighted its high inhibitory activity against pathogenic microorganisms at low doses

(MIC values of 312.5–625.0 µg/mL for bacteria and 4–8 mg/mL for yeast).[7] Importantly, these

antibacterial dosages were found to be non-cytotoxic.[7]

Industrial Applications
Beyond the laboratory, MMPP serves as an eco-friendly bleaching agent in the textile industry,

particularly for denim fabrics.[7] Its use avoids the formation of harmful by-products associated

with traditional bleaching agents like potassium permanganate (KMnO₄).[7]

Safety and Handling
While MMPP is considered safer than many other peroxy acids, it is a strong oxidizing agent

and should be handled with appropriate care.[3] It is classified as harmful in contact with skin,

and causes skin and serious eye irritation.[8] It may also cause respiratory irritation.[8]

Recommended safety precautions include:

Ensuring good ventilation in the work area.[8]

Wearing personal protective equipment, including gloves, protective clothing, and eye/face

protection.[8]

Avoiding breathing dust, mist, or spray.[8]

Storing in a dry, cool, and well-ventilated area in a closed container.[8]
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Keeping away from heat, sparks, and open flames.[8]

Conclusion
Magnesium monoperoxyphthalate hexahydrate is a valuable and versatile reagent with a

favorable safety and stability profile. While detailed crystallographic data remains elusive in

publicly accessible literature, its molecular structure underpins its diverse applications as a

selective oxidizing agent in organic synthesis and a potent antimicrobial agent. Its

environmentally benign nature further positions it as a sustainable alternative in industrial

processes. Continued research, particularly in elucidating its precise solid-state structure, will

undoubtedly lead to an expanded understanding and application of this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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